2-(4-Methoxyphenyl)-1-tosylpyrrolidine

• IUPAC Name: 2-(4-methoxyphenyl)-1-(4-methylphenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C18H21NO3S/c1-14-5-11-17(12-6-14)23(20,21)19-13-3-4-18(19)15-7-9-16(22-2)10-8-15/h5-12,18H,3-4,13H2,1-2H3
• InChI Key: DRIYSYFYGSZQNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C3=CC=C(C=C3)OC
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol
• CAS No.: 298689-85-7

Description

“2-(4-Methoxyphenyl)-1-tosylpyrrolidine” is a complex organic compound. It likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a tosyl group, which is a sulfur-containing group derived from toluenesulfonic acid.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, similar compounds have been synthesized through cyclization reactions. For example, 2-(4-methoxyphenyl)benzo[d]thiazole was synthesized by cyclizing 2-aminothiophenol and 4-methoxybenzaldehyde under microwave irradiation and solvent-free conditions.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be determined using techniques such as Fourier Transform Infrared (FTIR) spectroscopy, Nuclear Magnetic Resonance (NMR), and X-ray crystallography.

Scientific Research Applications

Corrosion Inhibition

• Corrosion Inhibition in Steel: A related compound, 2-amino-4-(4-methoxyphenyl)-6-phenylnicotinonitrile, has demonstrated significant inhibition effects on N80 steel corrosion in HCl, suggesting potential applications for 2-(4-Methoxyphenyl)-1-tosylpyrrolidine in corrosion prevention (Ansari, Quraishi, & Singh, 2015).

Photophysics

• Intramolecular Charge Transfer Studies: Photophysical properties, including intramolecular charge transfer (ICT) and excited state intramolecular proton transfer (ESIPT), were studied in derivatives such as 2-(4'-amino-2'-methoxyphenyl)-1H-imidazo-[4,5-c]pyridine, which can inform the photophysical behavior of this compound (Behera, Karak, & Krishnamoorthy, 2015).

Mechanochemical Synthesis

• Mechanochemical Synthesis of Complexes: The compound 1-(4-methoxyphenyl)-4-(2-(1-(pyridin-2-yl)ethylidene)hydrazinyl)-1H-pyrrole-3-carbonitrile was synthesized using a mechanochemical technique, suggesting potential methods for synthesizing related compounds like this compound (Zaky & Fekri, 2018).

Crystal Structure Analysis

• Crystal Structure and Conformation Studies: The crystal structure and molecular conformation of a related compound, 4-Hydroxy-5-(4-methoxyphenyl)pyrrolidin-2-one, were studied, providing insights into potential structural and conformational properties of this compound (Mohammat et al., 2008).

Medicinal Chemistry

• Development of Antiarrhythmic and Antihypertensive Drugs: In the field of medicinal chemistry, derivatives such as 1-substituted pyrrolidin-2-one and pyrrolidine with 3-(4-arylpiperazin-1-yl)propyl moieties showed promising antiarrhythmic and antihypertensive activities, indicating potential pharmaceutical applications for this compound (Malawska et al., 2002).

Synthesis routes and methods

Procedure details

The title compound, white solid, m.p. 122° C. and MS: m/e=332 (M+H+) was prepared in accordance with the general method of example 1e from (RS)-2-(4-methoxy-phenyl)-pyrrolidine and toluene-4-sulfonyl chloride.